Cas no 21509-95-5 (4-methylhex-1-en-3-one)

• Product Name: 4-methylhex-1-en-3-one
• CAS No: 21509-95-5
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 2016912
• PubChem ID: 15724302
• Update Time: 2025-04-21

4-methylhex-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-hepten-3-one
• 4-Methyl-1-hexen-3-one
• 4-methyl-hex-1-en-3-one
• rac-4-methyl-1-hexen-3-one
• sec-Butyl-vinyl-keton
• 4-methylhex-1-en-3-one
• LMFA12000084
• CHEBI:195666
• ss-Butylacrolein
• 21509-95-5
• EN300-1230722
• AKOS014912455
• SCHEMBL6510174

• Inchi： 1S/C7H12O/c1-4-6(3)7(8)5-2/h5-6H,2,4H2,1,3H3
• InChI Key： PVBVVELBGISLBX-UHFFFAOYSA-N
• SMILES： O=C(C=C)C(C)CC

Computed Properties

• Exact Mass: 112.088815002Da
• Monoisotopic Mass: 112.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų